Cas no 22457-81-4 ((4-hydroxycyclohexyl)urea)

• Product Name: (4-hydroxycyclohexyl)urea
• CAS No: 22457-81-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 3543058
• PubChem ID: 20351992
• Update Time: 2025-05-19

(4-hydroxycyclohexyl)urea Chemical and Physical Properties

Names and Identifiers

• UREA, (4-HYDROXYCYCLOHEXYL)-
• (4-hydroxycyclohexyl)urea
• Urea, N-(4-hydroxycyclohexyl)-
• Z198194888
• XAA45781
• AKOS009095956
• 4-hydroxycyclohexylurea
• EN300-62648
• G20965
• 22457-81-4
• SCHEMBL1669802

• Inchi： 1S/C7H14N2O2/c8-7(11)9-5-1-3-6(10)4-2-5/h5-6,10H,1-4H2,(H3,8,9,11)
• InChI Key： XHGQUXWDFBTLKQ-UHFFFAOYSA-N
• SMILES： N(C1CCC(O)CC1)C(N)=O

Computed Properties

• Exact Mass: 158.105527694Da
• Monoisotopic Mass: 158.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.4Ų

Additional information on (4-hydroxycyclohexyl)urea

Introduction to (4-hydroxycyclohexyl)urea (CAS No. 22457-81-4)

(4-hydroxycyclohexyl)urea, identified by its CAS number 22457-81-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexyl ring substituted with a hydroxyl group and a urea functional group, has garnered attention due to its versatile applications and potential in various scientific domains.

The structural uniqueness of (4-hydroxycyclohexyl)urea lies in its ability to interact with biological systems in multiple ways. The presence of the hydroxyl group enhances its solubility in polar solvents, making it a valuable candidate for drug formulation and delivery systems. Furthermore, the urea moiety is known for its role in hydrogen bonding, which is crucial for the development of bioactive molecules.

In recent years, researchers have been exploring the pharmacological properties of (4-hydroxycyclohexyl)urea, particularly in the context of its potential as an intermediate in the synthesis of bioactive compounds. Studies have shown that this compound can serve as a precursor for more complex molecules with therapeutic applications. For instance, derivatives of (4-hydroxycyclohexyl)urea have been investigated for their anti-inflammatory and analgesic properties.

The synthesis of (4-hydroxycyclohexyl)urea involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the reaction of cyclohexanol with phosgene or urea derivatives, leading to the formation of the desired product. This synthetic route has been optimized to ensure high yield and purity, making it suitable for industrial-scale production.

One of the most compelling aspects of (4-hydroxycyclohexyl)urea is its potential in medicinal chemistry. Researchers have been particularly interested in its ability to modulate enzyme activity and interact with biological targets. For example, studies have suggested that certain derivatives of this compound may inhibit the activity of enzymes involved in cancer cell proliferation. This has opened up new avenues for the development of novel anticancer agents.

The biodegradability and environmental impact of (4-hydroxycyclohexyl)urea are also areas of active research. Preliminary studies indicate that this compound can be degraded by microbial action under appropriate conditions, suggesting that it may have lower environmental persistence compared to other synthetic molecules. This characteristic is particularly important in the context of green chemistry and sustainable development.

In addition to its pharmaceutical applications, (4-hydroxycyclohexyl)urea has found utility in other industrial sectors. Its chemical properties make it a suitable candidate for use as a stabilizer or additive in various formulations. For instance, it has been explored as a component in polymer blends and coatings, where its ability to enhance material properties is beneficial.

The regulatory landscape surrounding (4-hydroxycyclohexyl)urea is also evolving. As more research emerges on its applications and safety profile, regulatory agencies are updating guidelines to ensure its responsible use. This includes guidelines for handling, storage, and disposal, which are essential for maintaining safety standards in industrial and laboratory settings.

The future prospects for (4-hydroxycyclohexyl)urea are promising, with ongoing research uncovering new potential applications. Advances in computational chemistry and molecular modeling are expected to further enhance our understanding of this compound's interactions with biological systems. These tools will be invaluable in designing more effective derivatives and optimizing therapeutic strategies.

In conclusion, (4-hydroxycyclohexyl)urea (CAS No. 22457-81-4) represents a significant compound with diverse applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and versatile reactivity make it a valuable asset for researchers across multiple disciplines. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand further.